Cas no 1408279-90-2 (2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine)

• Product Name: 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine
• CAS No: 1408279-90-2
• MF: C₇H₂F₆INS
• MW: 373.057373523712
• CID: 4802024
• Update Time: 2025-05-23

2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine
• 2-Iodo-5-trifluoromethyl-4-trifluoromethylsulphanylpyridine

• Inchi： 1S/C7H2F6INS/c8-6(9,10)3-2-15-5(14)1-4(3)16-7(11,12)13/h1-2H
• InChI Key： WRYFIOBOCLYIOG-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)(F)F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.1
• Topological Polar Surface Area: 38.2

Additional information on 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine

Comprehensive Introduction to 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine (CAS No. 1408279-90-2)

2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine (CAS No. 1408279-90-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound belongs to the pyridine derivatives family, characterized by its unique iodo and trifluoromethylthio functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The growing interest in 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a building block for fluorinated compounds, which are increasingly sought after due to their enhanced stability and bioavailability. In recent years, the demand for trifluoromethyl-containing compounds has surged, as they play a pivotal role in the development of next-generation therapeutics and high-performance agrochemicals.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine?" The synthesis typically involves halogenation and functional group interconversion strategies, leveraging the reactivity of the pyridine ring. Advanced techniques such as cross-coupling reactions and catalyzed transformations are often employed to achieve high yields and purity. The compound’s CAS number (1408279-90-2) is a critical identifier for researchers seeking precise information in chemical databases and patent literature.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine is not classified as hazardous, its degradation products and metabolic pathways are under scrutiny. Researchers are exploring green chemistry approaches to minimize waste and improve the sustainability of its production. This aligns with the broader trend of eco-friendly synthesis in the chemical industry.

In the realm of material science, this compound has shown promise in the development of organic electronic materials. Its electron-withdrawing groups enhance charge transport properties, making it a candidate for organic semiconductors and photovoltaic devices. The integration of trifluoromethylthio groups into π-conjugated systems is a cutting-edge area of research, with potential applications in flexible electronics and energy storage.

For those searching for "suppliers of 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine," it is essential to verify the purity and analytical data provided by manufacturers. Reputable suppliers often offer NMR, HPLC, and mass spectrometry results to ensure quality. Additionally, the compound’s storage conditions and handling guidelines should be carefully followed to maintain its stability.

The versatility of 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine extends to its role in medicinal chemistry. Its iodo substituent makes it a valuable precursor for radiolabeling applications, particularly in positron emission tomography (PET) imaging. This has sparked interest in its use for diagnostic agents and targeted therapies. The compound’s lipophilicity and metabolic stability are also being investigated for central nervous system (CNS) drug development.

In conclusion, 2-Iodo-5-(trifluoromethyl)-4-(trifluoromethylthio)pyridine (CAS No. 1408279-90-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.